Cas no 85201-91-8 ((2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid
• CAS No: 85201-91-8
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• MDL: MFCD00153336
• CID: 707797
• PubChem ID: 6950951
• Update Time: 2025-05-21

(2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 4-(1,1-dimethylethoxy)-, 1-(phenylmethyl) ester, (2S,4R)-
• (2S,4R)-4-[(2-methylpropan-2-yl)oxy]-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• Z-hyp(tbu)-oh
• Z-O-Hyp(tBu)-OH
• Z-O-tert-butyl-L-trans-4-hydroxyproline
• (2S,4R)-1-(benzyloxycarbonyl)-4-tert-butoxypyrrolidine-2-carboxylic acid
• (2S,4R)-4-tert-butoxy-pyrrolidine-1,2-dicarboxylic acid 1-benzyl ester
• (4R)-(tert-Butoxy)-1-(phenylmethoxycarbonyl)-L-proline
• Z-Hyp(t-Bu)-OH
• Z-O-tert-butyl-L-4-hydroxyproline
• (2S,4R)-4-(tert-Butoxy)-1,2-pyrrolidinedicarboxylic acid 1-(phenylmethyl) ester
• (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4-(1,1-dimethylethoxy)-, 1-(phenylmethyl) ester, (2S-trans)- (ZCI)
• 1-(Phenylmethyl) (2S,4R)-4-(1,1-dimethylethoxy)-1,2-pyrrolidinedicarboxylate (ACI)
• 4(R)-(1,1-Dimethylethoxy)-1-(phenylmethoxycarbonyl)-L-proline
• (2S,4R)-1-((Benzyloxy)carbonyl)-4-(tert-butoxy)pyrrolidine-2-carboxylic acid
• DTXSID10426212
• YCTNIMOEFJORHQ-KGLIPLIRSA-N
• FD21778
• AKOS016003069
• 85201-91-8
• N-Cbz-(4R)-4-tert-butoxy-L-proline
• SCHEMBL2175331
• EN300-7385701
• CS-0154865
• MFCD00153336
• AS-49202

• MDL： MFCD00153336
• Inchi： 1S/C17H23NO5/c1-17(2,3)23-13-9-14(15(19)20)18(10-13)16(21)22-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,20)/t13-,14+/m1/s1
• InChI Key： YCTNIMOEFJORHQ-KGLIPLIRSA-N
• SMILES： C(N1C[C@H](OC(C)(C)C)C[C@H]1C(=O)O)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.15800
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.21
• PSA: 76.07000
• LogP: 2.60370

(2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid

Recent Advances in the Synthesis and Applications of (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid (CAS: 85201-91-8)

The compound (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid (CAS: 85201-91-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a chiral building block in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic routes, exploring its role in peptidomimetics, and evaluating its potential in drug discovery. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

One of the key advancements in the synthesis of (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid involves the development of more efficient and scalable methodologies. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel asymmetric synthesis route using enzymatic resolution, which significantly improved the yield and enantiomeric purity of the compound. The researchers employed lipase-catalyzed kinetic resolution to achieve a 98% enantiomeric excess (ee), making this method highly attractive for industrial-scale production. Additionally, the use of green solvents and mild reaction conditions aligned with the growing emphasis on sustainable chemistry practices.

In the realm of medicinal chemistry, (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid has been identified as a critical intermediate in the synthesis of protease inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into novel inhibitors targeting the SARS-CoV-2 main protease (M^pro). The compound's rigid pyrrolidine scaffold and functional groups were leveraged to enhance binding affinity and selectivity, resulting in inhibitors with nanomolar potency. These findings underscore the compound's potential in addressing emerging viral threats and other diseases where protease inhibition is therapeutic.

Beyond its role in drug discovery, this compound has also been explored in peptide engineering. Researchers have utilized its stereochemical properties to design constrained peptidomimetics that mimic natural peptide secondary structures. A 2022 publication in Chemical Communications reported the successful incorporation of (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid into cyclic peptides, improving their metabolic stability and bioavailability. Such innovations are pivotal for the development of peptide-based therapeutics, particularly in oncology and infectious diseases.

Looking ahead, the continued exploration of (2S,4R)-1-[(benzyloxy)carbonyl]-4-(tert-butoxy)pyrrolidine-2-carboxylic acid is expected to yield further breakthroughs. Ongoing research is investigating its utility in targeted drug delivery systems and as a scaffold for multifunctional ligands. With its proven versatility and the advent of advanced synthetic techniques, this compound remains a cornerstone in the toolkit of medicinal chemists and chemical biologists. Future studies will likely focus on expanding its applications and optimizing its properties to meet the evolving demands of the pharmaceutical industry.